Cas no 2097994-49-3 (2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one)

• Product Name: 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one
• CAS No: 2097994-49-3
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 5727018
• PubChem ID: 121202809
• Update Time: 2025-06-08

2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026710992
• starbld0015161
• 2097994-49-3
• F1907-6623
• 2-chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one
• 2-chloro-1-[4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl]butan-1-one
• 1-Butanone, 2-chloro-1-[4-(hydroxymethyl)-2-azaspiro[4.4]non-2-yl]-
• 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one

• Inchi： 1S/C13H22ClNO2/c1-2-11(14)12(17)15-7-10(8-16)13(9-15)5-3-4-6-13/h10-11,16H,2-9H2,1H3
• InChI Key： INKCKADTWSARHQ-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CC(CO)C2(C1)CCCC2)=O

Computed Properties

• Exact Mass: 259.1339066g/mol
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 412.9±20.0 °C(Predicted)
• pka: 14.92±0.10(Predicted)

Additional information on 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one

Comprehensive Overview of 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one (CAS No. 2097994-49-3)

The compound 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one (CAS No. 2097994-49-3) is a highly specialized organic molecule with a unique spirocyclic structure and functional groups that make it valuable in pharmaceutical and chemical research. Its azaspiro[4.4]nonane core, combined with a chloro and hydroxymethyl substituent, offers intriguing reactivity and potential applications in drug discovery and material science. Researchers are increasingly interested in this compound due to its structural complexity and versatility in synthetic chemistry.

In recent years, the demand for spirocyclic compounds like 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one has surged, driven by their role in developing novel therapeutics. The azaspiro motif is particularly sought after for its ability to enhance molecular stability and bioavailability, making it a key focus in medicinal chemistry. This compound’s chloro and hydroxymethyl groups further expand its utility, enabling precise modifications for targeted applications.

One of the most frequently asked questions about CAS No. 2097994-49-3 revolves around its synthesis and purification. The compound’s spirocyclic framework requires advanced techniques such as asymmetric catalysis or multistep organic synthesis, which are topics of high interest in academic and industrial research. Additionally, its potential as a building block for peptide mimetics or small-molecule inhibitors aligns with current trends in drug design and bioconjugation.

The hydroxymethyl group in 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one offers opportunities for further derivatization, a feature highly valued in combinatorial chemistry. This adaptability makes the compound a candidate for high-throughput screening libraries, where diverse molecular architectures are essential for identifying bioactive leads. Its chloro substituent also facilitates cross-coupling reactions, a hot topic in modern synthetic methodologies.

From an SEO perspective, searches for spirocyclic compounds, azaspiro[4.4]nonane derivatives, and chloro ketone synthesis are trending, reflecting the growing interest in such molecules. Researchers often seek information on CAS No. 2097994-49-3 to understand its physicochemical properties, solubility, and stability, which are critical for experimental design. This compound’s relevance in fragment-based drug discovery and proteolysis-targeting chimeras (PROTACs) further amplifies its appeal.

In conclusion, 2-Chloro-1-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)butan-1-one represents a fascinating intersection of structural complexity and functional diversity. Its applications span pharmaceutical development, chemical biology, and material science, making it a compound of significant interest. As research into spirocyclic architectures continues to evolve, this molecule is poised to play a pivotal role in advancing innovative therapeutics and synthetic strategies.